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Compound of Interest

Compound Name: SR9186

Cat. No.: B609158 Get Quote

Technical Support Center: SR9186
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists using SR9186. Below you will find information on its

stability in DMSO at room temperature, experimental protocols to assess its stability, and

details on its biological signaling pathway.

Frequently Asked Questions (FAQs)
Q1: How stable is SR9186 when dissolved in DMSO and stored at room temperature?

There is currently no publicly available data specifically detailing the stability of SR9186 in

DMSO at room temperature. However, general studies on large compound libraries stored in

DMSO at ambient conditions indicate that degradation can occur over time. For instance, one

study monitoring approximately 7,200 compounds in 20-mM DMSO solutions at room

temperature found that the probability of observing the intact compound was 92% after 3

months, 83% after 6 months, and dropped to 52% after one year.[1][2] Therefore, for long-term

storage, it is best to store SR9186 solutions at -20°C or -80°C. For short-term use, solutions

may be kept at room temperature, but it is advisable to prepare fresh solutions for sensitive

experiments or after prolonged storage.

Q2: What are the primary factors that can cause degradation of compounds like SR9186 in

DMSO at room temperature?

Several factors can contribute to the degradation of compounds dissolved in DMSO at room

temperature. One of the most significant is the presence of water, as DMSO is hygroscopic and
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readily absorbs moisture from the air.[3][4] This absorbed water can lead to hydrolysis of

susceptible compounds. Other factors include exposure to light, which can cause

photodegradation, and the presence of oxygen.[5][6][7]

Q3: How many freeze-thaw cycles can a solution of a compound in DMSO typically endure?

Studies on various compounds stored in DMSO have shown that multiple freeze-thaw cycles

do not cause significant compound loss.[5][6] One study indicated no significant loss after 11

freeze-thaw cycles when freezing at -15°C and thawing at 25°C.[5][6] To minimize potential

risks, it is good practice to aliquot stock solutions into smaller volumes for single use.

Q4: What is the recommended container material for storing SR9186 in DMSO?

For storing solutions in DMSO, it is recommended to use glass or high-quality plastic

containers such as polypropylene or HDPE.[3] Studies have shown no significant difference in

compound recovery between glass and polypropylene containers for up to 5 months of storage

at room temperature.[5][6] It is important to ensure the container is tightly sealed to prevent

moisture absorption and potential contamination.[3][4]

Troubleshooting Guides
Issue: I am observing inconsistent or lower-than-expected activity with my SR9186 solution

stored at room temperature.

This issue may be due to the degradation of SR9186 in your DMSO stock solution. To

troubleshoot this, it is recommended to perform a stability assessment of your compound.

Quantitative Data on General Compound Stability in
DMSO at Room Temperature
The following table summarizes the findings of a study on the stability of a large collection of

diverse compounds stored in DMSO at room temperature. Please note that these are general

findings and the stability of SR9186 may vary.
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Storage Duration
Probability of Observing Intact
Compound

3 Months 92%

6 Months 83%

1 Year 52%

(Data sourced from a study on ~7200

compounds in 20-mM DMSO solutions)[1][2]

Experimental Protocols
Protocol: Assessing the Stability of SR9186 in DMSO at
Room Temperature
This protocol outlines a method to determine the stability of your SR9186 solution using High-

Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass

Spectrometer (MS).

Objective: To quantify the percentage of intact SR9186 remaining in a DMSO solution over time

when stored at room temperature.

Materials:

SR9186 solid compound

Anhydrous, high-purity DMSO

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

HPLC system with UV or MS detector

Appropriate HPLC column (e.g., C18)

Calibrated analytical balance

Volumetric flasks and pipettes
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Autosampler vials

Methodology:

Preparation of SR9186 Stock Solution:

Accurately weigh a known amount of SR9186 solid.

Dissolve it in a precise volume of anhydrous DMSO to create a stock solution of known

concentration (e.g., 10 mM).

Ensure the solution is thoroughly mixed.

Initial Analysis (Timepoint 0):

Immediately after preparation, dilute a small aliquot of the stock solution to a suitable

concentration for HPLC analysis.

Analyze the sample by HPLC-UV/MS.

Record the peak area of the SR9186 parent compound. This will serve as the baseline

(100% integrity).

Sample Storage:

Store the remaining stock solution in a tightly sealed container at room temperature,

protected from light.

Timepoint Analysis:

At regular intervals (e.g., 1 week, 2 weeks, 1 month, 3 months), take an aliquot of the

stock solution.

Prepare and analyze the sample using the same HPLC-UV/MS method as the initial

analysis.

Record the peak area of the SR9186 parent compound.
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Data Analysis:

Calculate the percentage of SR9186 remaining at each timepoint relative to the initial

(Timepoint 0) peak area.

Percentage Remaining = (Peak Area at Timepoint X / Peak Area at Timepoint 0) * 100

Plot the percentage of remaining SR9186 against time to visualize the degradation

kinetics.

Visualizations
Experimental Workflow for SR9186 Stability Assessment
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Caption: Workflow for assessing SR9186 stability in DMSO.
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Caption: SR9186 acts as a REV-ERB agonist to regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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